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Compound of Interest

Compound Name: 1,2-NAPHTHALIC ANHYDRIDE

Cat. No.: B1219696 Get Quote

An In-Depth Overview for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safety and handling precautions for 1,2-
naphthalic anhydride (CAS No. 5343-99-7). While this guide focuses on the 1,2-isomer, it is

important to note that safety literature is more extensive for the related isomer, 1,8-naphthalic

anhydride. The fundamental precautions for handling moisture-sensitive chemical anhydrides

are applicable to both. This guide synthesizes available data to ensure laboratory personnel

can manage this compound safely and effectively.

Hazard Identification and Classification
1,2-Naphthalic anhydride is classified as a hazardous substance. According to the Globally

Harmonized System (GHS), it presents the following hazards[1]:

Skin Irritation (Category 2): Causes skin irritation upon contact[1].

Serious Eye Irritation (Category 2): Causes serious eye irritation[1].

The compound is also designated as moisture-sensitive, meaning it will react with water,

including humidity in the air, which can affect its integrity and reactivity[2].

Physicochemical and Toxicological Data
Quantitative data for 1,2-naphthalic anhydride and its more studied isomer, 1,8-naphthalic

anhydride, are summarized below for reference and comparison.
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Table 1: Physicochemical Properties of Naphthalic Anhydride Isomers

Property 1,2-Naphthalic Anhydride 1,8-Naphthalic Anhydride

CAS Number 5343-99-7[1][2][3][4] 81-84-5[5]

Molecular Formula C₁₂H₆O₃[1][2][3][4] C₁₂H₆O₃[5]

Molecular Weight 198.18 g/mol [2][3] 198.177 g/mol [5]

Appearance Yellow Solid[2] White solid[5]

Melting Point 170 °C[2] 269–276 °C[5]

Boiling Point 180-195 °C (at 12 Torr)[2] Not available

Density 1.449 g/cm³ (Predicted)[2] Not available

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate[2].
Not available

Stability Moisture Sensitive[2]
Stable under normal storage

conditions[5]

Table 2: Toxicological Data for 1,8-Naphthalic Anhydride

Note: Specific LD50/LC50 data for 1,2-naphthalic anhydride were not found in the provided

search results. The following data for the 1,8-isomer is provided for context on the general

toxicity of this class of compounds.

Route Species Value Reference

Oral LD50 Rat
> 3200 to 12340

mg/kg
[6]

Dermal LD50 Rabbit > 2025 mg/kg

Inhalation (4h) Rat
420 mg/m³ (tolerated

without findings)

Intraperitoneal LD50 Rat 200 - 480 mg/kg

Intraperitoneal LD50 Mouse 250 mg/kg
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Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure risk, a combination of engineering controls and appropriate PPE is

mandatory.

Engineering Controls
Fume Hood: All handling of 1,2-naphthalic anhydride powder must be conducted in a

properly functioning chemical fume hood to prevent inhalation of dust[7].

Ventilation: Ensure the laboratory is well-ventilated to control ambient exposure[2].

Safety Stations: Eyewash stations and safety showers must be readily accessible in the

immediate vicinity of where the chemical is handled.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles. For operations with a higher risk

of splashing or dust generation, a face shield should be worn in addition to goggles[8].

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for integrity

before each use[8].

Lab Coat: A standard laboratory coat should be worn, fully buttoned.

Respiratory Protection: For situations where dust cannot be adequately controlled by a fume

hood, a NIOSH-approved respirator for particulates may be necessary. Users must be

properly trained and fit-tested[9].

Experimental Protocols: Handling and Storage
Adherence to strict protocols is crucial due to the compound's hazardous and moisture-

sensitive nature.
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Protocol 4.1: General Handling of 1,2-Naphthalic
Anhydride

Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure all necessary

PPE is available and in good condition. Prepare the workspace within a chemical fume hood

by removing unnecessary items.

Inert Atmosphere: As the compound is moisture-sensitive, consider handling it under an inert

atmosphere (e.g., in a glovebox or using Schlenk line techniques) for reactions requiring

anhydrous conditions[2][10][11][12].

Weighing and Transfer: Conduct all weighing and transfers of the solid powder inside the

fume hood. Use tools like spatulas to minimize dust generation. Avoid creating dust clouds.

Post-Handling: After handling, thoroughly decontaminate the work area. Clean all equipment

used.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing work and before leaving the laboratory[8].

Protocol 4.2: Storage
Container: Keep the compound in a tightly sealed container to prevent contact with moisture

and air[2].

Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials.

A freezer at -20°C under an inert atmosphere is recommended for long-term storage[2].

Incompatibilities: Avoid storage with strong oxidizing agents, acids, and bases.

Mandatory Visualizations
The following diagrams illustrate key safety workflows for handling 1,2-naphthalic anhydride.
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Caption: Standard workflow for safely handling 1,2-naphthalic anhydride.
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Caption: Emergency response decision tree for a 1,2-naphthalic anhydride spill.
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Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Protocol 6.1: First Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing. Immediately flush the skin with plenty of

soap and water for at least 15 minutes. Seek medical attention if irritation persists[8].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist[8].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Protocol 6.2: Spill and Leak Management
Evacuate and Secure: Immediately alert personnel in the vicinity and evacuate the area if the

spill is large or generating significant dust[13][14]. Restrict access to the spill area[13].

Ventilate: Increase ventilation in the area, preferably by using the fume hood. Avoid actions

that could spread dust[9].

Assess and Prepare: For minor spills that you are trained to handle, consult the SDS and

don the appropriate PPE[9][15]. Eliminate all ignition sources.

Containment: Prevent the powder from spreading or becoming airborne. You can gently

cover the spill with a plastic sheet or create a light mist of water if the material is not water-

reactive in a hazardous way, though care must be taken with any anhydride[13]. Use

absorbent materials like sand or vermiculite to dike the spill area[13]. Do not use combustible

materials like paper towels for initial containment[13].

Cleanup: Gently sweep or scoop the contained material into a labeled, sealed container for

hazardous waste[14]. Avoid creating dust. Damp paper towels can be used to collect
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remaining residue[14].

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

for disposal as hazardous waste[13].

Disposal: All contaminated materials, including PPE, must be disposed of as hazardous

waste according to institutional and local regulations[9]. Contact your institution's

Environmental Health and Safety (EHS) office for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Safe Handling of 1,2-
Naphthalic Anhydride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219696#safety-and-handling-precautions-for-1-2-
naphthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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